Cas no 1806971-55-0 (Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate)

• Product Name: Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate
• CAS No: 1806971-55-0
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4888298
• Update Time: 2025-06-13

Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate

• Inchi： 1S/C10H11F2NO3/c1-5-6(4-9(15)16-2)13-7(10(11)12)3-8(5)14/h3,10H,4H2,1-2H3,(H,13,14)
• InChI Key： FFOPKRKNXNBBBK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C)=C(CC(=O)OC)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate

Research Brief on Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate (CAS: 1806971-55-0)

Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate (CAS: 1806971-55-0) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its difluoromethyl and hydroxy substituents, exhibits unique chemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of enzyme inhibition and drug development.

The synthesis of Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate involves multi-step chemical reactions, including the introduction of the difluoromethyl group and subsequent esterification. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in drug discovery. The compound's structural features, such as the presence of a hydroxy group and a difluoromethyl moiety, contribute to its ability to interact with biological targets, including enzymes and receptors.

Recent investigations into the biological activity of Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate have revealed its potential as an inhibitor of key enzymes involved in inflammatory and metabolic pathways. For instance, studies have demonstrated its efficacy in modulating the activity of kinases and dehydrogenases, which are often implicated in diseases such as cancer and diabetes. These findings underscore the compound's versatility and its potential as a scaffold for the development of novel therapeutics.

In addition to its enzyme inhibitory properties, Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate has also been explored for its pharmacokinetic profile. Preliminary data suggest that the compound exhibits favorable absorption and distribution characteristics, making it a viable candidate for further preclinical development. However, challenges such as metabolic stability and potential toxicity need to be addressed in future studies to fully realize its therapeutic potential.

Looking ahead, researchers are focusing on the structural optimization of Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate to enhance its biological activity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, Methyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetate (CAS: 1806971-55-0) represents a promising chemical entity with diverse applications in drug discovery and development. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and designing new therapeutic agents. Continued research and development efforts will be essential to unlock its full potential in the field of chemical biology and medicine.